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For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Isomeric Landscape of
Amino-methyl-nitrophenols

The precise nomenclature of substituted aromatic compounds is critical for unambiguous
scientific communication. The compound of interest, often referred to as 4-Amino-2-methyl-6-
nitrophenol, is more systematically and commonly identified in chemical literature and
databases as 2-Amino-4-methyl-6-nitrophenol. This guide will focus on this specific isomer,
which corresponds to the Chemical Abstracts Service (CAS) number 6265-07-2. It is crucial for
researchers to verify the CAS number to ensure they are working with the correct molecule, as
different isomers can exhibit vastly different chemical and biological properties. This document
provides a comprehensive overview of the molecular characteristics, synthesis, applications,
and analytical methodologies pertinent to 2-Amino-4-methyl-6-nitrophenol, designed to support
professionals in research and development.

Core Molecular and Physicochemical Properties
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2-Amino-4-methyl-6-nitrophenol is a versatile organic compound whose utility is derived from
its unique arrangement of functional groups on the phenol ring. These groups—amino, methyl,
and nitro—impart specific reactivity and physical characteristics to the molecule.

Molecular Formula and Weight

The fundamental identity of this compound is defined by its elemental composition and mass.

Property Value Source(s)

Molecular Formula C7HsN20s3 [1112][3]

Molecular Weight 168.15 g/mol [2][3]

CAS Number 6265-07-2 [1112]131[4]
2-amino-4-methyl-6-

IUPAC Name _ [1][2]
nitrophenol

2-Amino-6-nitro-p-cresol, 4-
Synonyms ) ) [2][4]
Methyl-2-amino-6-nitrophenol

Physicochemical Characteristics

The physical properties of 2-Amino-4-methyl-6-nitrophenol are essential for its handling,
storage, and application in various experimental settings.
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Property Description Source(s)

Yellow to orange crystalline or
Appearance [4]
powdery substance.

_ _ 119 °C or 140-142 °C (values
Melting Point [415]
vary between sources).

Limited solubility in water;

Solubility better solubility in organic [4]
solvents.

Density 1.421 g/cm3 [5]

Boiling Point 299.1 °C at 760 mmHg [5]

Flash Point 134.7 °C [5]

Synthesis and Chemical Reactivity

The synthesis of 2-Amino-4-methyl-6-nitrophenol typically involves multi-step organic reactions.
A common synthetic route is the aminolysis of methyl p-nitrophenol.[4] The reactivity of this
compound is governed by its functional groups. The amino group can undergo acylation,
alkylation, and diazotization, making it a valuable precursor for more complex molecules. The
nitro group is electron-withdrawing and can be reduced to form the corresponding diamine,
further expanding its synthetic utility.

Workflow for a Generalized Synthesis

Starting Materials Reaction Steps Final Product

9., NazS or NaHS
HNO3/H2S04 [ﬁ g eg. NasSorNaHs |
p-Cresol l Step 1: Nitration [ > 4-methyl-2,6-dinitrophenol #| Step 2: Selective —

Click to download full resolution via product page

Caption: Generalized synthetic pathway for 2-Amino-4-methyl-6-nitrophenol.
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Applications in Research and Industry

The unique chemical structure of 2-Amino-4-methyl-6-nitrophenol makes it a valuable
intermediate in several fields.

o Dyes and Pigments: It serves as a crucial intermediate in the synthesis of azo dyes.[3][4]
These dyes are widely used in the textile and printing industries for their vibrant colors and
stability.

e Pharmaceuticals: This compound is utilized in the synthesis of various pharmaceutical
agents, including analgesics and anti-inflammatory drugs.[3] Its functional groups provide
reactive sites for building more complex therapeutic molecules.

e Analytical Chemistry: It can be employed as a reagent in analytical methods, such as
colorimetric assays for the detection and quantification of metal ions.[3]

o Polymer Chemistry: It can act as a stabilizer in polymer formulations, enhancing the thermal
and oxidative stability of plastics.[3]

Analytical Methodologies

Accurate and precise analytical methods are essential for the quality control and study of 2-
Amino-4-methyl-6-nitrophenol and its related compounds. High-Performance Liquid
Chromatography (HPLC) is a commonly used technique.

For the related compound 4-Amino-2-nitrophenol, a reverse-phase HPLC method has been
described with the following conditions:

e Column: Primesep 100 stationary phase column.[6]
* Mobile Phase: An isocratic mixture of water, acetonitrile (MeCN), and sulfuric acid.[6]
o Detection: UV at 275 nm.[6]

While this method is for a related isomer, it provides a solid starting point for developing a
validated analytical procedure for 2-Amino-4-methyl-6-nitrophenol. Method development would
involve optimizing the mobile phase composition, flow rate, and detection wavelength for the
specific compound.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemimpex.com/es/products/17633
https://www.chembk.com/en/chem/2-Amino-4-Methyl-6-Nitro%20Phenol
https://www.chemimpex.com/es/products/17633
https://www.chemimpex.com/es/products/17633
https://www.chemimpex.com/es/products/17633
https://sielc.com/hplc-ms-method-for-analysis-4-amino-2-nitrophenol
https://sielc.com/hplc-ms-method-for-analysis-4-amino-2-nitrophenol
https://sielc.com/hplc-ms-method-for-analysis-4-amino-2-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for HPLC Analysis
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Mobile Phase Flow

Chromatographic Separation
(Reverse-Phase Column)

:
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Caption: A typical workflow for the HPLC analysis of nitrophenol compounds.

Safety and Handling

2-Amino-4-methyl-6-nitrophenol may be toxic to the human body.[4] When handling this
compound, it is essential to take appropriate safety precautions:

e Avoid inhaling dust or gas.[4]

o Use personal protective equipment, including gloves and safety glasses.
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 In case of accidental inhalation or contact with skin or eyes, rinse immediately with plenty of
water and seek medical assistance.[4]

e Store in a dry, well-ventilated place.[4]
e Dispose of waste in accordance with relevant regulations.[4]

For the related compound 4-Amino-2-nitrophenol, there is evidence of carcinogenicity, and it
may cause irritation of the skin, eyes, and respiratory tract.[7][8] Given the structural
similarities, a cautious approach to handling 2-Amino-4-methyl-6-nitrophenol is warranted.

Conclusion

2-Amino-4-methyl-6-nitrophenol is a significant chemical intermediate with diverse applications,
particularly in the synthesis of dyes and pharmaceuticals. A thorough understanding of its
properties, synthesis, and safe handling procedures is paramount for researchers and
professionals in the chemical and pharmaceutical industries. The isomeric nature of this
compound necessitates careful attention to its nomenclature and CAS number to ensure the
correct substance is being used in any application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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